2-[(2-Fluorophenyl)sulfanyl]benzaldehyde

• Molecular Formula: C13H9FOS
• Molecular Weight: 232.27g/mol
• IUPAC Name: 2-(2-fluorophenyl)sulfanylbenzaldehyde
• InChI: InChI=1S/C13H9FOS/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15/h1-9H
• InChI Key: ONMNPVQTDPLLBI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C=O)SC2=CC=CC=C2F

Description

2-[(2-Fluorophenyl)sulfanyl]benzaldehyde is a useful research compound. Its molecular formula is C13H9FOS and its molecular weight is 232.27g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 43.8 g 2-fluorothiophenol (I. Cervena et al., Collect. Czech. Chem. Commun. 44, 2139, 1979) in 85 ml of hexamethylphosphoramide is treated in a nitrogen atmosphere first with a solution of 13.6 g sodium hydroxide in 26 ml of water and then with 45.0 g of 2-chlorobenzaldehyde. Then the mixture is heated for 3.5 hours to 100° C. It is next poured into 500 ml of water and the product extracted with benzene. The extract is dried with magnesium sulfate and evaporated. The residue crystallizes after mixing with 120 ml of petroleum ether. There are obtained 57.1 g (77%) 2-(2-fluorophenylthio)benzaldehyde, crystallizing from benzene and melting in pure state at 56°-57° C.